4-[(2Z)-3,7-Dimethylocta-2,6-dienoxy]furo[3,2-g]chromen-7-one

• CAS No.: 7380-40-7
• Product Name: 4-[(2Z)-3,7-Dimethylocta-2,6-dienoxy]furo[3,2-g]chromen-7-one
• Molecular Formula: C21H22O4
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 4-[(2E)-3,7-dimethylocta-2,6-dienoxy]furo[3,2-g]chromen-7-one
• Standard InChI: InChI=1S/C21H22O4/c1-14(2)5-4-6-15(3)9-11-24-21-16-7-8-20(22)25-19(16)13-18-17(21)10-12-23-18/h5,7-10,12-13H,4,6,11H2,1-3H3/b15-9+
• Standard InChIKey: DBMJZOMNXBSRED-OQLLNIDSSA-N
• Isomeric SMILES: CC(=CCC/C(=C/COC1=C2C=CC(=O)OC2=CC3=C1C=CO3)/C)C
• SMILES: CC(=CCCC(=CCOC1=C2C=CC(=O)OC2=CC3=C1C=CO3)C)C
• Canonical SMILES: CC(=CCCC(=CCOC1=C2C=CC(=O)OC2=CC3=C1C=CO3)C)C
• Melting Point: 59-61°C
• Physical Description: Solid
• Description: Bergamottin, also known as bergaptin, belongs to the class of organic compounds known as terpene lactones. These are prenol lipids containing a lactone ring. Bergamottin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, bergamottin is primarily located in the membrane (predicted from logP). Outside of the human body, bergamottin can be found in citrus, lemon, lime, and root vegetables. This makes bergamottin a potential biomarker for the consumption of these food products.
• Synonyms: 5-geranoxypsoralen; 8-geranyloxypsoralen; bergamottin
• PubChem Compound: 5471349
• Last Modified: Nov 11 2021